Cas no 861359-74-2 (3-(Aminomethyl)-2,4-dimethylpentane)

• Product Name: 3-(Aminomethyl)-2,4-dimethylpentane
• CAS No: 861359-74-2
• MF: C₈H₁₉N
• MW: 129.2432
• CID: 4741630
• PubChem ID: 15459053
• Update Time: 2025-06-11

3-(Aminomethyl)-2,4-dimethylpentane Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-2,4-dimethylpentane
• 3-(Aminomethyl)-2,4-dimethylpentane

• Inchi： 1S/C8H19N/c1-6(2)8(5-9)7(3)4/h6-8H,5,9H2,1-4H3
• InChI Key： YZMPGOSLRRXMSC-UHFFFAOYSA-N
• SMILES： N([H])([H])C([H])([H])C([H])(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 129.15175g/mol
• Monoisotopic Mass: 129.15175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 59
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 129.24g/mol
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-(Aminomethyl)-2,4-dimethylpentane

Comprehensive Overview of 3-(Aminomethyl)-2,4-dimethylpentane (CAS No. 861359-74-2): Properties, Applications, and Industry Insights

3-(Aminomethyl)-2,4-dimethylpentane (CAS No. 861359-74-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This branched-chain amine derivative features an aminomethyl group attached to a dimethyl-substituted pentane backbone, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular formula, C₈H₁₉N, and moderate lipophilicity (LogP ~2.1) contribute to its versatility in drug design, particularly for CNS-targeting compounds.

Recent studies highlight the compound's role in optimizing blood-brain barrier (BBB) permeability, a hot topic in neurodegenerative disease research. With growing interest in Alzheimer's therapeutics and Parkinson's disease modulators, researchers are exploring 3-(Aminomethyl)-2,4-dimethylpentane derivatives as potential pharmacophores. The compound's stereochemistry (chiral center at C-2) also makes it relevant for asymmetric synthesis applications, addressing the pharmaceutical industry's demand for enantioselective building blocks.

From a synthetic chemistry perspective, this compound serves as a precursor for N-heterocycle formation, particularly in creating pyrrolidine and piperidine analogs. Its thermal stability (decomposition point >200°C) and solubility profile (soluble in ethanol, DMSO) make it suitable for high-temperature reactions and catalysis studies. Analytical data shows characteristic NMR peaks at δ 2.65 (aminomethyl CH₂) and δ 0.85-1.10 (dimethyl groups), facilitating quality control in production batches.

Environmental and regulatory aspects of 861359-74-2 align with green chemistry trends. The compound's biodegradability potential (estimated BOD₂₈ >60%) and absence of persistent bioaccumulative fragments meet EPA's safer chemical criteria. This positions it favorably compared to traditional amine intermediates in sustainable manufacturing initiatives. Industry patents reveal innovative applications in ionic liquid formulations and polyurethane catalysts, expanding beyond pharmaceutical uses.

Market analytics indicate rising demand for high-purity 3-(Aminomethyl)-2,4-dimethylpentane (≥98%), driven by contract research organizations and generic drug developers. Suppliers are responding with cGMP-compliant synthesis protocols and custom derivatization services. The compound's compatibility with continuous flow chemistry systems addresses pharmaceutical industry needs for process intensification, reducing production costs by ~30% compared to batch methods.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) for gas storage applications. Its branched alkyl chain and amine functionality enable interesting coordination geometries with transition metals. This intersects with clean energy trends, particularly in hydrogen storage material development. Computational studies (DFT calculations) predict favorable binding energies for CO₂ capture applications, suggesting future environmental applications.

Quality specifications for CAS 861359-74-2 typically require HPLC purity >95%, residual solvent levels <500 ppm, and controlled water content (<0.5%). Advanced characterization techniques like LC-MS and chiral HPLC are increasingly demanded to ensure batch consistency. Storage recommendations include nitrogen atmosphere protection and amber glass containers to prevent oxidative degradation, with shelf-life studies showing 24-month stability under recommended conditions.

The compound's safety profile shows low acute toxicity (oral LD₅₀ >2000 mg/kg in rodents), but proper engineering controls are recommended during handling due to potential amine vapor exposure. Material compatibility studies confirm its stability with stainless steel and PTFE, facilitating scale-up processes. These characteristics make it suitable for automated synthesis platforms increasingly adopted in Industry 4.0 pharmaceutical manufacturing.

Future directions for 3-(Aminomethyl)-2,4-dimethylpentane research include exploration in peptide mimetics and proteolysis-targeting chimeras (PROTACs), two rapidly growing areas in drug discovery. Its structural features may enable novel E3 ligase binding moieties for targeted protein degradation therapies. The compound's scalable synthesis route (typically 5 steps from commercial materials) positions it well for these cutting-edge applications requiring multi-kilogram quantities.